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This guide provides an in-depth analysis of the spectroscopic data for Na-9-
fluorenylmethoxycarbonyl-N(im)-2,4-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH), a critical
building block in solid-phase peptide synthesis (SPPS). Designed for researchers, scientists,
and professionals in drug development, this document offers a comprehensive examination of
the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data
integral to verifying the structure and purity of this essential amino acid derivative.

Introduction: The Role and Importance of Fmoc-
His(DNP)-OH

Histidine presents a unique challenge in peptide synthesis due to the nucleophilic nature of its
imidazole side chain, which can lead to undesirable side reactions and racemization. The
protection of this side chain is therefore paramount for the successful synthesis of histidine-
containing peptides. The 2,4-dinitrophenyl (DNP) group is a robust protecting group for the
imidazole nitrogen of histidine.[1] It is stable under the mildly basic conditions used for the
removal of the Na-Fmoc protecting group, a cornerstone of modern SPPS.
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The Fmoc group, in turn, provides temporary protection of the alpha-amino group, allowing for
the sequential addition of amino acids to the growing peptide chain. The combination of the
base-labile Fmoc group and the thiolysis-removable DNP group offers a strategic advantage in
complex peptide synthesis.

Accurate spectroscopic characterization is non-negotiable for ensuring the quality and integrity
of Fmoc-His(DNP)-OH prior to its use in synthesis. This guide elucidates the expected
spectroscopic signatures of this compound, providing a reliable reference for its identification
and quality control.

Molecular Structure and Key Spectroscopic
Features

A thorough understanding of the molecular structure of Fmoc-His(DNP)-OH is fundamental to
interpreting its spectroscopic data. The molecule can be dissected into three key components:
the Fmoc protecting group, the histidine core, and the DNP protecting group. Each of these
moieties possesses distinct structural features that give rise to characteristic signals in NMR,
IR, and Mass spectra.

Figure 1: Molecular structure of Fmoc-His(DNP)-OH highlighting the key functional groups.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

IH NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by
providing information about the chemical environment of hydrogen atoms.

Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of Fmoc-His(DNP)-OH in 0.6-0.7 mL
of a suitable deuterated solvent (e.g., DMSO-ds, CDClIs, or MeOD-d4). The choice of solvent
can influence chemical shifts.[2]

e Instrumentation: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.[3]

e Acquisition Parameters:
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[e]

Pulse Sequence: Standard single-pulse sequence.

o

Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

[¢]

Relaxation Delay: 1-2 seconds.

[¢]

Spectral Width: 0-12 ppm.

o Referencing: Reference the spectrum to the residual solvent peak or an internal standard
like tetramethylsilane (TMS).[3]

Data Interpretation and Expected Chemical Shifts

The *H NMR spectrum of Fmoc-His(DNP)-OH will exhibit characteristic signals corresponding
to the protons of the Fmoc, histidine, and DNP moieties. The expected chemical shifts are
summarized in the table below.
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Expected Chemical

Proton Assignment _ Multiplicity Notes
Shift (8, ppm)
Fmoc Group
The eight aromatic
protons of the
Aromatic Protons 7.20-7.90 Multiplet fluorenyl group will
appear as a complex
multiplet.
) The methine proton of
CH (Fmoc) ~4.20 Triplet
the fluorenyl group.
The methylene
CHz (Fmoc) ~4.40 Doublet protons adjacent to
the oxygen.
Histidine Core
The alpha-proton of
o-CH ~4.50 - 4.70 Multiplet the amino acid
backbone.
The two beta-protons,
[3-CH:z ~3.10 - 3.40 Multiplet which are
diastereotopic.
The proton on the C2
Imidazole C2-H ~8.00 - 8.20 Singlet position of the
imidazole ring.
The proton on the C4
Imidazole C4-H ~7.30 - 7.50 Singlet position of the
imidazole ring.
DNP Group
The proton ortho to
DNP H3 ~8.80 - 9.00 Doublet )
both nitro groups.
DNP H5 ~8.40 - 8.60 Doublet of doublets The proton meta to

one nitro group and
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ortho to the other.

The proton meta to

DNP H6 ~7.80 - 8.00 Doublet )
both nitro groups.
Amide & Carboxyl
) The amide proton,
NH (Amide) ~7.00 - 8.00 Doublet )
coupling to the a-CH.
The carboxylic acid
proton, often broad
OH (Carboxyl) >10.0 Broad Singlet and may exchange

with water in the

solvent.

Note: Chemical shifts are approximate and can vary depending on the solvent and
concentration.

The downfield shift of the DNP protons is due to the strong electron-withdrawing effect of the
two nitro groups. The protons of the Fmoc group appear in the aromatic and aliphatic regions,
consistent with their chemical environment.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

13C NMR spectroscopy provides valuable information about the carbon skeleton of a molecule.

Experimental Protocol: **C NMR Spectroscopy

o Sample Preparation: Use the same sample prepared for *H NMR spectroscopy.
¢ Instrumentation: Acquire the spectrum on a 75 MHz or higher field NMR spectrometer.
e Acquisition Parameters:

o Pulse Sequence: Standard proton-decoupled pulse sequence.
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o Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required due
to the low natural abundance of 13C.

o Relaxation Delay: 2-5 seconds.

o Spectral Width: 0-220 ppm.[4]

o Referencing: Reference the spectrum to the deuterated solvent signal.

Data Interpretation and Expected Chemical Shifts

The 3C NMR spectrum will show distinct signals for each unique carbon atom in Fmoc-
His(DNP)-OH.
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Expected Chemical Shift (3,

Carbon Assignment Notes
ppm)
Fmoc Group
Aromatic Carbons 120 - 145 Multiple signals for the
fluorenyl carbons.
CH (Fmoc) ~47
CHz (Fmoc) ~67
Carbonyl (Fmoc) ~156
Histidine Core
C=0 (Carboxyl) 170 - 175
a-C ~55
B-C ~28
Imidazole C2 ~135
Imidazole C4 ~138
Imidazole C5 ~118
DNP Group
C1 (ipso to imidazole) ~136
C2, C4 (ipso to NO2z) ~145 - 150
C3,C5,C6 122 -130

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.[5][6]

The electron-withdrawing nitro groups on the DNP ring will cause a downfield shift for the

attached carbons. The carbonyl carbon of the carboxylic acid will also be significantly

downfield.
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: The sample can be prepared as a KBr pellet or analyzed using an
Attenuated Total Reflectance (ATR) accessory.

e Instrumentation: Acquire the spectrum using a Fourier Transform Infrared (FTIR)
spectrometer.

e Acquisition Parameters:
o Spectral Range: 4000 - 400 cm~1.
o Number of Scans: 16-32 scans.

o Resolution: 4 cm™1.

Data Interpretation and Expected Absorption Bands

The IR spectrum of Fmoc-His(DNP)-OH will display characteristic absorption bands for its

various functional groups.[7]
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Vibrational Mode

Expected
Wavenumber (cm~?)

Intensity

Functional Group

O-H Stretch 3300 - 2500 Broad, Strong Carboxylic Acid
N-H Stretch ~3300 Medium Amide
C-H Stretch
] 3100 - 3000 Medium Fmoc, DNP, Imidazole
(Aromatic)
C-H Stretch (Aliphatic) 3000 - 2850 Medium Fmoc, Histidine
C=0 Stretch ~1720 Strong Carboxylic Acid
C=0 Stretch ~1690 Strong Amide (Fmoc)
C=C Stretch 1600 - 1450 Medium-Strong Aromatic Rings
NO2 Asymmetric
~1530 Strong DNP
Stretch
NO2z Symmetric
~1350 Strong DNP
Stretch
C-N Stretch 1300 - 1000 Medium
Carboxylic Acid, Ester
C-O Stretch 1300 - 1200 Strong

(Fmoc)

The broad O-H stretch of the carboxylic acid is a prominent feature. The two strong C=0

stretching bands from the carboxylic acid and the Fmoc-carbamate are also key identifiers. The

strong absorptions corresponding to the symmetric and asymmetric stretching of the nitro

groups are characteristic of the DNP moiety.[3][9]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight

of a compound and can also provide structural information through fragmentation analysis.

Experimental Protocol: Mass Spectrometry
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o Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,
acetonitrile/water).

e Instrumentation: Use an electrospray ionization (ESI) mass spectrometer.[10][11]

» Acquisition Mode: Acquire spectra in both positive and negative ion modes.

Data Interpretation and Expected lons

The molecular formula of Fmoc-His(DNP)-OH is C27H21NsOs, with a monoisotopic mass of
543.1390 Da.[12]

lon m/z (Da) lonization Mode Notes

Protonated molecular

[M+H]* 544.1463 Positive ,
ion.
[M+Na]* 566.1282 Positive Sodium adduct.
) Deprotonated
[M-H]~ 542.1317 Negative )
molecular ion.
_ Loss of carbon dioxide
[M-H-CO2]~ 498.1424 Negative

from the carboxylate.

Fragmentation Analysis:

In tandem MS (MS/MS) experiments, characteristic fragmentation patterns can be observed. A
common fragmentation pathway for Fmoc-protected amino acids is the loss of the Fmoc group
(222.07 Da) or fragments thereof.[10]
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Figure 2: A potential fragmentation pathway for Fmoc-His(DNP)-OH in positive ion mode ESI-
MS.

Conclusion

The comprehensive spectroscopic analysis of Fmoc-His(DNP)-OH presented in this guide
provides a robust framework for its characterization. By leveraging the combined power of 1H
NMR, 8C NMR, IR spectroscopy, and mass spectrometry, researchers can confidently verify
the identity, structure, and purity of this vital reagent, thereby ensuring the integrity and success
of their peptide synthesis endeavors. The detailed protocols and interpreted data serve as an
essential reference for quality control and troubleshooting in the demanding field of drug
discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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